Cas no 1258621-88-3 (2-(4-Methylsulfonylphenyl)isonicotinic acid)

• Product Name: 2-(4-Methylsulfonylphenyl)isonicotinic acid
• CAS No: 1258621-88-3
• MF: C₁₃H₁₁NO₄S
• MW: 277.295742273331
• MDL: MFCD17079061
• CID: 2760923
• PubChem ID: 50999414
• Update Time: 2025-04-21

2-(4-Methylsulfonylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(Methanesulfonyl)phenyl]pyridine-4-carboxylic acid
• 2-(4-(Methylsulfonyl)phenyl)isonicotinic acid
• 2-(4-METHYLSULFONYLPHENYL)ISONICOTINIC ACID
• MFCD17079061
• 2-(4-Methylsulfonylphenyl)isonicotinic acid; 95%
• 1258621-88-3
• DTXSID50679508
• 2-(4-(Methylsulfonyl)phenyl)isonicotinicacid
• 2-(4-Methansulfonylphenyl)-isonicotinic acid
• 2-(4-Methylsulfonylphenyl)isonicotinic acid

• MDL： MFCD17079061
• Inchi： 1S/C13H11NO4S/c1-19(17,18)11-4-2-9(3-5-11)12-8-10(13(15)16)6-7-14-12/h2-8H,1H3,(H,15,16)
• InChI Key： DKZSQWPVJJCHHO-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C2C=C(C(=O)O)C=CN=2)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 277.04087901Da
• Monoisotopic Mass: 277.04087901Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines